Cas no 1007999-66-7 (4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 1007999-66-7
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• CID: 3108797
• PubChem ID: 5025356
• Update Time: 2025-05-19

4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(mesitylsulfonyl)pyrrolidine-2-carboxylic acid
• 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• G32970
• Z56346828
• EN300-16574
• HQB99966
• 1007999-66-7
• CS-0235946
• (2S,4R)-4-hydroxy-1-(mesitylsulfonyl)pyrrolidine-2-carboxylic acid
• SR-01000051298-1
• 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylicacid
• 4-hydroxy-1-(2,4,6-trimethylphenyl)sulfonylpyrrolidine-2-carboxylic acid
• AKOS001055868
• SR-01000051298
• AKOS016042591

• Inchi： 1S/C14H19NO5S/c1-8-4-9(2)13(10(3)5-8)21(19,20)15-7-11(16)6-12(15)14(17)18/h4-5,11-12,16H,6-7H2,1-3H3,(H,17,18)
• InChI Key： GPKXJDJMUFBDBV-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CC(CC1C(=O)O)O)(=O)=O

Computed Properties

• Exact Mass: 313.098394g/mol
• Monoisotopic Mass: 313.098394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 313.37g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 1007999-66-7)

The compound 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 1007999-66-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine-2-carboxylic acid backbone modified by a 2,4,6-trimethylbenzenesulfonyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

One of the key features of 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid is its versatility in medicinal chemistry. The presence of the hydroxy and carboxylic acid functional groups allows for further derivatization, enabling the creation of novel analogs with enhanced pharmacokinetic properties. This adaptability aligns with current trends in small-molecule drug development, where researchers seek to optimize lead compounds for improved efficacy and safety. The compound’s CAS No. 1007999-66-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in the field.

In addition to its pharmaceutical applications, 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid has garnered attention in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, chemists are exploring ways to incorporate this compound into catalytic cycles and low-waste reactions. Its structural motifs are also being studied for their potential in biodegradable materials, a hot topic in materials science. This dual applicability in both life sciences and sustainability highlights the compound’s broad utility.

The synthesis of 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid typically involves multi-step organic reactions, including sulfonylation and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yields and reduce reaction times, addressing common challenges in complex molecule production. These innovations are particularly relevant to industries focused on high-throughput screening and automated synthesis platforms, which are rapidly evolving to meet the demands of modern drug discovery.

Another area of interest is the compound’s potential role in peptide mimetics and protease inhibition. The pyrrolidine ring is a common scaffold in many biologically active molecules, and its incorporation into 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid opens doors to designing inhibitors for diseases like diabetes and viral infections. This aligns with recent surges in searches for antiviral drug candidates and enzyme-targeted therapies, making the compound a subject of ongoing investigation.

From a commercial perspective, CAS No. 1007999-66-7 is listed in several chemical catalogs as a research-grade material, with suppliers offering custom synthesis services to meet the needs of academic and industrial labs. The compound’s pricing and availability are often discussed in forums dedicated to chemical sourcing and bulk procurement, reflecting its niche but growing market. Quality control measures, such as HPLC purity analysis and NMR characterization, are critical for ensuring its suitability in sensitive applications.

In summary, 4-hydroxy-1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 1007999-66-7) is a multifaceted compound with promising applications in drug development, sustainable chemistry, and materials science. Its structural complexity and functional group diversity make it a valuable tool for researchers exploring next-generation therapeutics and eco-friendly chemical processes. As scientific interest in this molecule continues to grow, so too will its impact across multiple disciplines.